[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone

• IUPAC Name: [4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone
• InChI: InChI=1S/C15H24N2O/c18-15(12-3-4-12)17-7-5-16(6-8-17)14-10-11-1-2-13(14)9-11/h11-14H,1-10H2
• InChI Key: JWPLTGSYKJNFLP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)C3CC4CCC3C4
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone, also known as BPCBM, is a compound that has been studied for its potential use in scientific research. BPCBM is a cyclic amine that contains a cyclopropylmethanone group, which makes it a unique molecule with interesting properties. In

Mechanism of Action

[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone is believed to bind to the sigma-1 receptor and modulate its activity, leading to various biochemical and physiological effects. The exact mechanism of action of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone is not fully understood, but it is thought to involve the modulation of ion channels and intracellular signaling pathways.
Biochemical and Physiological Effects:
[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone has been shown to have various biochemical and physiological effects such as the modulation of neurotransmitter release, the regulation of calcium signaling, and the modulation of oxidative stress. [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone has also been shown to have neuroprotective effects in various animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone in lab experiments is its high affinity for the sigma-1 receptor, which makes it a potential tool for studying the role of this receptor in various diseases. However, one limitation of using [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone. One potential direction is the development of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone analogs with improved solubility and potency. Another potential direction is the further exploration of the mechanism of action of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone and its potential therapeutic applications in various diseases. Additionally, the use of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone in combination with other drugs or therapies could also be explored for its potential synergistic effects.

Synthesis Methods

The synthesis of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone involves the reaction of 1-bicyclo[2.2.1]heptan-2-amine with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone as a white solid with a high yield. The purity of the product can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone has been studied for its potential use in various scientific research applications such as neuroscience, pharmacology, and medicinal chemistry. [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-cyclopropylmethanone has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes such as ion channel regulation and intracellular signaling. The sigma-1 receptor has been implicated in various diseases such as Alzheimer's disease, Parkinson's disease, and depression, making it a potential target for drug development.